Cas no 17710-04-2 (N-(3-methylpyridin-2-yl)-4-nitrobenzamide)

• Product name: N-(3-methylpyridin-2-yl)-4-nitrobenzamide
• CAS No: 17710-04-2
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• CID: 1364872
• PubChem ID: 205257

N-(3-methylpyridin-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylpyridin-2-yl)-4-nitrobenzamide
• Z58490236
• 17710-04-2
• N-(3-Methyl-2-pyridinyl)-4-nitrobenzamide
• AKOS001313102
• BRN 0485738
• Benzamide, N-(3-methyl-2-pyridinyl)-4-nitro-
• Oprea1_744368
• Oprea1_212197
• DTXSID40170251
• 2-(p-Nitrobenzamido)-3-picoline

• Inchi： InChI=1S/C13H11N3O3/c1-9-3-2-8-14-12(9)15-13(17)10-4-6-11(7-5-10)16(18)19/h2-8H,1H3,(H,14,15,17)
• InChI Key： ALDABJGYZKFDHO-UHFFFAOYSA-N
• SMILES： CC1=C(N=CC=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.08013
• Monoisotopic Mass: 257.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.356
• Boiling Point: 371°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.663
• PSA: 85.13